Butyraldehyde oxime
Butyraldehyde oxime
Butyraldoxime appears as a liquid. Flash point 140°F. Slightly less dense than water. Vapors heavier than air. Used to make plastics and rubber.
Butanal oxime is an aliphatic aldoxime resulting from the formal condensation of the carbonyl group of n-butanal with hydroxylamine.
Butanal oxime is an aliphatic aldoxime resulting from the formal condensation of the carbonyl group of n-butanal with hydroxylamine.
Brand Name:
Vulcanchem
CAS No.:
110-69-0
VCID:
VC0090327
InChI:
InChI=1S/C4H9NO/c1-2-3-4-5-6/h4,6H,2-3H2,1H3/b5-4-
SMILES:
CCCC=NO
Molecular Formula:
C4H9NO
Molecular Weight:
87.12 g/mol
Butyraldehyde oxime
CAS No.: 110-69-0
Main Products
VCID: VC0090327
Molecular Formula: C4H9NO
Molecular Weight: 87.12 g/mol
| CAS No. | 110-69-0 |
|---|---|
| Product Name | Butyraldehyde oxime |
| Molecular Formula | C4H9NO |
| Molecular Weight | 87.12 g/mol |
| IUPAC Name | (NZ)-N-butylidenehydroxylamine |
| Standard InChI | InChI=1S/C4H9NO/c1-2-3-4-5-6/h4,6H,2-3H2,1H3/b5-4- |
| Standard InChIKey | KGGVGTQEGGOZRN-PLNGDYQASA-N |
| Isomeric SMILES | CCC/C=N\O |
| SMILES | CCCC=NO |
| Canonical SMILES | CCCC=NO |
| Boiling Point | 306 °F at 760 mm Hg (NTP, 1992) 154.0 °C |
| Density | 0.923 (NTP, 1992) |
| Flash Point | 136 °F (NTP, 1992) |
| Melting Point | -21.1 °F (NTP, 1992) -29.5 °C |
| Physical Description | Butyraldoxime appears as a liquid. Flash point 140°F. Slightly less dense than water. Vapors heavier than air. Used to make plastics and rubber. |
| Description | Butyraldoxime appears as a liquid. Flash point 140°F. Slightly less dense than water. Vapors heavier than air. Used to make plastics and rubber. Butanal oxime is an aliphatic aldoxime resulting from the formal condensation of the carbonyl group of n-butanal with hydroxylamine. |
| Solubility | less than 1 mg/mL at 68° F (NTP, 1992) |
| Synonyms | butyraldoxime |
| Vapor Density | 3.01 (NTP, 1992) (Relative to Air) |
| PubChem Compound | 5324277 |
| Last Modified | Dec 23 2021 |
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